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Compound of Interest

3-Methylicyclobutanecarboxylic
Compound Name: d
aci

Cat. No. B1305263

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3-
Methylcyclobutanecarboxylic acid. The information is compiled to ensure safe laboratory
practices and to provide essential information for risk assessments in research and
development settings.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methylcyclobutanecarboxylic
acid is presented in the table below. This data is essential for understanding the substance's
behavior under various laboratory conditions.
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Property Value

Molecular Formula C6H1002

Molecular Weight 114.14 g/mol

CAS Number 57252-83-2

Appearance Colorless to light yellow liquid

Boiling Point 194 °C at 760 mmHg

Flash Point 88 °C

Density 1.105 g/cm3

pKa 4.81 £ 0.40 (Predicted)

Storage Temperature Room Temperature, in a dry, sealed place

Hazard Identification and GHS Classification

3-Methylcyclobutanecarboxylic acid is classified under the Globally Harmonized System
(GHS) with the following hazards. It is crucial to understand these classifications to implement
appropriate safety measures.

GHS Classification = Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if ]
Warning GHSO07
(Category 4) swallowed
Skin Irritation H315: Causes skin ]
L Warning GHSO07
(Category 2) irritation
Eye Irritation H319: Causes serious ]
S Warning GHSO07
(Category 2A) eye irritation

Specific target organ

toxicity — Single H335: May cause )
) L Warning GHSO07
exposure (Category respiratory irritation
3), Respiratory system
Corrosive Danger GHSO05
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Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P330, P362+P364, P403+P233, P405, P501.

Toxicological Information

While specific quantitative toxicological data such as LD50 for 3-
Methylcyclobutanecarboxylic acid is not readily available in the reviewed literature, the GHS
classification indicates that the substance is harmful if swallowed and causes skin, eye, and
respiratory irritation. As with any chemical with unknown long-term toxicological properties, it
should be handled with care, and exposure should be minimized.

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure the safety of
laboratory personnel.

Engineering Controls

o Ventilation: Work with 3-Methylcyclobutanecarboxylic acid should be conducted in a well-
ventilated area.[1] A chemical fume hood is recommended, especially when heating the
substance or when there is a potential for aerosol generation.[2]

o Safety Equipment: Emergency eyewash stations and safety showers must be readily
accessible in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact.[1]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin exposure.[1] Contaminated clothing should be removed and washed before
reuse.

o Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a
NIOSH/MSHA approved respirator should be used.[1]

General Hygiene Practices
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Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Avoid inhalation of vapor or mist.[1]

Avoid contact with skin and eyes.[1]

Storage

e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed and sealed.

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

Accidental Release Measures and Spill Handling

In the event of a spill, the following workflow should be followed to ensure a safe and effective
cleanup.
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Immediate Response

Evacuate Immediate Area

Simultaneously

Y

Ensure Adequate Ventilation

Y

Alert Supervisor and Safety Officer Contact Emergency Response

Spill Assessmg 'nt

Assess Spill Size and Risk

Small Spill
(Manageable by lab personnel)

Large Spill
(Requires specialized team)

Proceed with Caution

Cleanup ‘;rocedure

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Y

Absorb with Inert Material
(e.g., vermiculite, sand)

Y

Collect Absorbed Material

Y

Decontaminate Spill Area

Waste Erisposal

Place Waste in a Labeled,
Sealed Container

Y

Dispose of as Hazardous Waste
(Follow institutional guidelines)
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Exposure Event

Exposure to 3-Methylcyclobutanecarboxylic Acid

1 I
Skin Contact Eye Contact ¢ Inhalation Ingestion

‘ Immediately remove contaminated clothing. 'm"”ner‘gf::gs:'ﬁ“;{ife‘:“nﬂ:"gyg ater Move person to fresh air. Do NOT induce vomiting.

Wash skin with plenty of soap and water Remove contact lenses, if present and easy to do. If not breathing, give artificial respiration.
for at least 15 minutes. Continue rinsing. If breathing is difficult, give oxygen.

Seek immediate medical attention. Seek immediate medical attention.

Rinse mouth with water.

Seek medical attention if irritation persists. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1305263#3-
methylcyclobutanecarboxylic-acid-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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